Cas no 2228734-37-8 (2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 2228734-37-8
• MF: C₁₀H₁₁BrF₃N
• MW: 282.100252389908
• CID: 6190277
• PubChem ID: 165883156
• Update Time: 2025-07-16

2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine
• 2228734-37-8
• EN300-1942457

• Inchi： 1S/C10H11BrF3N/c1-9(2,6-11)8-4-3-7(5-15-8)10(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： MPZPVYBQTDWLPY-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 281.00270g/mol
• Monoisotopic Mass: 281.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine

Introduction to 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine (CAS No. 2228734-37-8)

2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine, with the CAS number 2228734-37-8, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, including a brominated tertiary carbon and a trifluoromethyl group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The brominated tertiary carbon in 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine plays a crucial role in its reactivity and stability. The presence of this group allows for selective chemical transformations, making it an attractive starting material for synthetic routes leading to more complex molecules. Additionally, the trifluoromethyl group is known for its electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its interactions with biological targets.

Recent studies have highlighted the potential of 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against various cancer cell lines. The brominated tertiary carbon and trifluoromethyl group contribute to the compound's ability to selectively target and inhibit key enzymes involved in cancer progression, such as kinases and proteases.

In addition to its anticancer properties, 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine has also been explored for its potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in this molecule allows it to disrupt bacterial cell membranes and inhibit essential metabolic pathways, making it a promising candidate for developing new antibiotics.

The synthetic accessibility of 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound, including those involving palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods not only ensure high yields but also allow for the introduction of various functional groups, enabling the synthesis of a wide range of derivatives with tailored properties.

From a pharmacological perspective, 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine has shown favorable pharmacokinetic properties. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and low toxicity, making it suitable for further development as a drug candidate. Additionally, its ability to cross the blood-brain barrier has been noted, which is particularly important for targeting central nervous system disorders.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)-5-(trifluoromethyl)pyridine (CAS No. 2228734-37-8) is a versatile compound with significant potential in various areas of medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.